Cas no 144435-06-3 (6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione)

• Product name: 6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione
• CAS No: 144435-06-3
• MF: C₈H₇N₃O₂
• MW: 177.16008
• MDL: MFCD22613714
• CID: 108751
• PubChem ID: 10845023

6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazine-2,3-dione,1,4-dihydro-6-methyl-
• 1-METHYL-1,4-DIHYDROPYRIDO[3,4-B]PYRAZINE-2,3-DIONE
• 6-methyl-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione
• ACMC-1C1MD
• AG-D-87571
• CHEMBL281055
• CTK4C4083
• F6170-0027
• MolPort-004-799-445
• 6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione
• DTXSID60445655
• AKOS024534270
• SCHEMBL20703662
• EN300-235126
• BDBM50170279
• Pyrido[2,3-b]pyrazine-2,3-dione, 1,4-dihydro-6-methyl- (9CI)
• 144435-06-3
• 6-methylpyrido[2,3-b]pyrazine-2,3-diol
• DS-020949

• MDL： MFCD22613714
• Inchi： InChI=1S/C8H7N3O2/c1-4-2-3-5-6(9-4)11-8(13)7(12)10-5/h2-3H,1H3,(H,10,12)(H,9,11,13)
• InChI Key： WWJQZVUJFGDORP-UHFFFAOYSA-N
• SMILES： CC1=CC=C2NC(=O)C(=O)NC2=N1

Computed Properties

• Exact Mass: 177.05391
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų
• XLogP3: 0.1

Experimental Properties

• PSA: 71.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines

Additional information on 6-methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione

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